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Compound of Interest

Compound Name: 3,5-Dimethylanisole

Cat. No.: B1630441

A Comprehensive Safety and Hazard Profile of
3,5-Dimethylanisole

For researchers, scientists, and professionals in drug development, a thorough understanding
of the safety and hazard profile of chemical compounds is paramount. This technical guide
provides an in-depth overview of the safety and hazard information for 3,5-Dimethylanisole
(CAS No. 874-63-5), also known as 1-methoxy-3,5-dimethylbenzene.

Physicochemical and Hazard Data

The following tables summarize the key quantitative data for 3,5-Dimethylanisole, compiled
from various safety data sheets and chemical databases.

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Formula CoH120 [1]
Molecular Weight 136.19 g/mol [1]
Appearance Colorless to light yellow liquid [2]
Boiling Point 193 °C [2][3]
Melting Point 12 °C [2]
Density 0.963 g/mL at 25 °C [3]
_ 65 °C (149 °F) - 66 °C (150.8
Flash Point [4][5]
OF)
Refractive Index 1.512 (at 20 °C) [3]
Table 2: Toxicological Data
. Effects
Test Species Route Value Source
Noted
Behavioral:
Somnolence
LD50 Rat Oral 951 mg/kg (general [6]
depressed
activity)
Mild skin
Skin Irritation Rabbit Dermal irritation (24 - [6]
h)
May cause
eye irritation,
o ] chemical
Eye Irritation Rabbit Ocular - [7]

conjunctivitis,
and corneal

damage.
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The toxicological properties of this substance have not been fully investigated.[4][7]

Table 3: GHS Hazard Classification

Classification Hazard Statement Signal Word Pictogram
Flammable liquids H227: Combustible ]
o Warning None
(Category 4) liquid
Acute toxicity, Oral H301: Toxic if
Danger Skull and crossbones
(Category 3) swallowed

Acute toxicity, Dermal H311: Toxic in contact

) ] Danger Skull and crossbones
(Category 3) with skin
Acute toxicity,
Inhalation (Category H331: Toxic if inhaled Danger Skull and crossbones
3)
Carcinogenicity H351: Suspected of )

_ Warning Health hazard
(Category 2) causing cancer
Hazardous to the ) )
) ) H411: Toxic to aquatic
aquatic environment, ] ] } ] ]
life with long lasting Warning Environment

long-term hazard
effects
(Category 2)

Note: Classifications may vary between suppliers.[6]

Experimental Protocols

Detailed experimental protocols for the toxicological data cited are often proprietary and not
publicly available in standard safety data sheets. However, the methodologies likely follow
standardized guidelines, such as those established by the Organisation for Economic Co-
operation and Development (OECD).

General Protocol for Acute Oral Toxicity (OECD 423): The acute oral toxicity test provides
information on the hazardous effects likely to arise from a single oral ingestion of a substance.
The method involves administering the substance to a group of fasted animals in a stepwise
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procedure using a minimum number of animals. The substance is administered in a single dose
by gavage. Animals are observed for mortality and clinical signs of toxicity for at least 14 days.
The LD50 is the statistically estimated dose that is expected to be lethal to 50% of the tested
animals.

Safe Handling and Emergency Procedures

Personal Protective Equipment (PPE) and Engineering Controls:

Ventilation: Use only in a well-ventilated area.[7]

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles
(conforming to EN166 or OSHA 29 CFR 1910.133).[4][7]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[4]

[7]

o Respiratory Protection: A respiratory protection program that meets OSHA's 29 CFR
1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be followed
whenever workplace conditions warrant a respirator's use.[7]

Storage:

o Store in a cool, dry, well-ventilated area away from incompatible substances.[7]

o Keep container tightly closed when not in use.[7]

o Keep away from heat, sparks, and flame.[4][7] Incompatible materials include strong
oxidizing agents.[4][6]

Spill and Disposal:

o For spills, absorb with an inert material (e.g., dry sand or earth) and place into a chemical
waste container.[4][7]

» Use spark-proof tools and remove all sources of ignition.[2][4]

o Dispose of contents/container to an approved waste disposal plant.[4]
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Visualized Workflows and Relationships

Diagram 1: General Handling Workflow
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Click to download full resolution via product page

Caption: A workflow for safely handling 3,5-Dimethylanisole.

Diagram 2: First Aid for Exposure
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Caption: First aid decision tree for 3,5-Dimethylanisole exposure.

Diagram 3: Hazard Classification Relationships
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3,5-Dimethylanisole

Physical Hazard Health Hazard Environmental Hazard
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Caption: GHS hazard classification relationships for 3,5-Dimethylanisole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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